Cas no 1804898-01-8 (Ethyl 5-bromo-4-chloromethyl-2-cyanobenzoate)

• Product Name: Ethyl 5-bromo-4-chloromethyl-2-cyanobenzoate
• CAS No: 1804898-01-8
• MF: C₁₁H₉BrClNO₂
• MW: 302.551661252975
• CID: 4948572
• Update Time: 2023-08-22

Ethyl 5-bromo-4-chloromethyl-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-chloromethyl-2-cyanobenzoate

• Inchi： 1S/C11H9BrClNO2/c1-2-16-11(15)9-4-10(12)7(5-13)3-8(9)6-14/h3-4H,2,5H2,1H3
• InChI Key： RRAOBQDAVNFWBL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=C(C#N)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1